Cas no 155468-45-4 (2-bromo-1-(pyrimidin-2-yl)ethan-1-one)

2-bromo-1-(pyrimidin-2-yl)ethan-1-one structure
155468-45-4 structure
Product Name:2-bromo-1-(pyrimidin-2-yl)ethan-1-one
CAS No:155468-45-4
MF:C6H5BrN2O
MW:201.020700216293
MDL:MFCD13172941
CID:106999
PubChem ID:45080959
Update Time:2025-04-18

2-bromo-1-(pyrimidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(pyrimidin-2-yl)ethanone
    • Ethanone, 2-bromo-1-(2-pyrimidinyl)- (9CI)
    • 2-BROMO-1-(2-PYRIMIDINYL)-ETHANONE
    • 2-bromo-1-(pyrimidin-2-yl)ethan-1-one
    • 2-bromo-1-pyrimidin-2-ylethanone
    • 2-Bromo-1-pyrimidin-2-yl-ethanone
    • Ethanone,2-bromo-1-(2-pyrimidinyl)-
    • Ethanone, 2-bromo-1-(2-pyrimidinyl)-
    • 2-Bromo-1-(2-Pyrimidinyl)Ethanone
    • AKOS015891585
    • EN300-25089753
    • SB58869
    • MFCD13172941
    • 155468-45-4
    • J-508139
    • FT-0719143
    • CS-0054150
    • SY354691
    • SCHEMBL4550609
    • F19759
    • DTXSID90664236
    • A936555
    • DB-064088
    • MDL： MFCD13172941
    • Inchi： 1S/C6H5BrN2O/c7-4-5(10)6-8-2-1-3-9-6/h1-3H,4H2
    • InChI Key： WMHOYHBWJCJLLR-UHFFFAOYSA-N
    • SMILES： BrCC(C1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 199.95855
  • Monoisotopic Mass: 199.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8A^2
  • XLogP3: 1

Experimental Properties

  • PSA: 42.85

2-bromo-1-(pyrimidin-2-yl)ethan-1-one Pricemore >>

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2-bromo-1-(pyrimidin-2-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:155468-45-4)2-bromo-1-(pyrimidin-2-yl)ethan-1-one
Order Number:A936555
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:20
Price ($):435.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:155468-45-4)2-bromo-1-(pyrimidin-2-yl)ethan-1-one
A936555
Purity:99%
Quantity:1g
Price ($):435.0
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